Cas no 2229176-78-5 (methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate)

Methyl 4-[2-(aminooxy)ethyl]-1-methyl-1H-pyrrole-2-carboxylate is a specialized pyrrole derivative featuring both an aminooxyethyl substituent and a methyl ester functional group. This compound is of interest in synthetic organic chemistry due to its reactive aminooxy moiety, which enables selective conjugation with carbonyl groups, making it useful for oxime ligation and bioconjugation applications. The methyl ester group offers additional versatility for further derivatization or hydrolysis. Its well-defined structure and functional group compatibility make it a valuable intermediate in medicinal chemistry and materials science, particularly for constructing complex molecular architectures or modifying biomolecules. The compound's stability under standard conditions facilitates handling and storage.
methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate structure
2229176-78-5 structure
Product Name:methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate
CAS No:2229176-78-5
MF:C9H14N2O3
MW:198.219062328339
CID:6286950
PubChem ID:165824793
Update Time:2025-05-23

methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate
    • methyl 4-[2-(aminooxy)ethyl]-1-methyl-1H-pyrrole-2-carboxylate
    • 2229176-78-5
    • EN300-1736865
    • Inchi: 1S/C9H14N2O3/c1-11-6-7(3-4-14-10)5-8(11)9(12)13-2/h5-6H,3-4,10H2,1-2H3
    • InChI Key: FILKRWKQSRRXSI-UHFFFAOYSA-N
    • SMILES: O(CCC1C=C(C(=O)OC)N(C)C=1)N

Computed Properties

  • Exact Mass: 198.10044231g/mol
  • Monoisotopic Mass: 198.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.5Ų

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Additional information on methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-2-(Aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate: A Promising Compound in Chemical and Pharmaceutical Research

Methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229176-78-5) is a novel compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug development, medicinal chemistry, and materials science. The purpose of this article is to provide a comprehensive overview of the properties, synthesis, and potential applications of methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate.

Molecular Structure and Properties: Methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate is a derivative of pyrrole, a five-membered heterocyclic aromatic compound. The presence of the aminooxy group and the methyl ester functionality imparts unique chemical properties to this compound. The aminooxy group is known for its ability to form stable complexes with various metal ions, making it a valuable moiety in coordination chemistry. Additionally, the methyl ester group can be readily hydrolyzed under basic conditions, which can be advantageous in controlled-release drug delivery systems.

Synthesis: The synthesis of methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate typically involves several steps. One common approach is to start with 4-bromo-1-methylpyrrole-2-carboxylic acid, which undergoes a coupling reaction with 2-(aminooxy)ethanol to form the desired product. The reaction conditions are carefully optimized to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

Biological Activity: Methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate has been studied for its potential biological activity. Preliminary in vitro studies have shown that this compound exhibits moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, it has demonstrated some anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in cell cultures. These findings suggest that methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate could be a promising lead compound for the development of new therapeutic agents.

Potential Applications: The unique properties of methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate make it suitable for a wide range of applications. In drug development, this compound can be used as a building block for the synthesis of more complex molecules with enhanced biological activity. Its ability to form stable complexes with metal ions also makes it a candidate for use in metal-based drugs or as a ligand in coordination complexes for targeted drug delivery. Furthermore, the compound's antioxidant and anti-inflammatory properties could be harnessed in the formulation of topical creams or ointments for dermatological applications.

Current Research Trends: Recent research has focused on optimizing the synthesis methods for methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate to improve yield and reduce costs. Studies have also explored the use of computational methods to predict the biological activity and toxicity profiles of this compound. Machine learning algorithms have been employed to identify potential targets and pathways that could be modulated by methyl 4-2-(aminooxy)ethyl-1-methyl-1H-pyrrole-2-carboxylate, providing valuable insights for further experimental validation.

Safety Considerations: strong > While methyl 4 - < strong > 2 - ( aminooxy ) ethyl strong > - 1 - methyl - 1 H - pyrrole - 2 - carboxylate is generally considered safe for laboratory use , proper handling precautions should always be followed . This includes wearing appropriate personal protective equipment ( PPE ) , working in well - ventilated areas , and storing the compound in a secure location . Additionally , it is important to conduct thorough toxicological evaluations before considering its use in clinical settings . p > < p >< strong > Conclusion : strong > Methyl 4 - < strong > 2 - ( aminooxy ) ethyl strong > - 1 - methyl - 1 H - pyrrole - 2 - carboxylate ( CAS No . 229976 - 78 - 5 ) represents an exciting opportunity for researchers and scientists working at the intersection of chemistry and pharmaceuticals . Its unique molecular structure , coupled with promising biological activity , positions it as a valuable tool for advancing our understanding of complex biological processes and developing innovative therapeutic strategies . As research continues to evolve , we can expect to see new applications and insights emerge from the study of this fascinating compound . p > article > response >

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